Cas no 1525685-78-2 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol)

1-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol is a pyrazole-derived compound featuring a hydroxyl and methylamino functional group, which imparts unique reactivity and potential applications in medicinal chemistry and organic synthesis. Its structure combines a heterocyclic core with polar substituents, enhancing solubility and enabling versatile derivatization. The presence of both hydroxyl and amine groups allows for selective modifications, making it a valuable intermediate in the development of pharmacologically active molecules. The compound's stability under standard conditions and compatibility with common synthetic methodologies further underscore its utility in research and industrial settings. Its well-defined molecular architecture supports precise structural-activity relationship studies.

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol structure

1525685-78-2 structure

Product Name:1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol

CAS No:1525685-78-2

MF:C₈H₁₅N₃O

MW:169.224201440811

CID:6378127

PubChem ID:83094877

Update Time:2025-05-21

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol
- 1525685-78-2
- AKOS021416254
- EN300-1239640
- Inchi： 1S/C8H15N3O/c1-6-7(5-11(3)10-6)8(12)4-9-2/h5,8-9,12H,4H2,1-3H3
- InChI Key： JUSDJJZVBGBZAG-UHFFFAOYSA-N
- SMILES： OC(CNC)C1=CN(C)N=C1C

Computed Properties

Exact Mass: 169.121512110g/mol
Monoisotopic Mass: 169.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 50.1Å²

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1239640-1.0g	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	1g	$0.0	2023-06-08
Enamine	EN300-1239640-50mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	50mg	$827.0	2023-10-02
Enamine	EN300-1239640-100mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	100mg	$867.0	2023-10-02
Enamine	EN300-1239640-250mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	250mg	$906.0	2023-10-02
Enamine	EN300-1239640-500mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	500mg	$946.0	2023-10-02
Enamine	EN300-1239640-1000mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	1000mg	$986.0	2023-10-02
Enamine	EN300-1239640-2500mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	2500mg	$1931.0	2023-10-02
Enamine	EN300-1239640-5000mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	5000mg	$2858.0	2023-10-02
Enamine	EN300-1239640-10000mg	1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol	1525685-78-2	10000mg	$4236.0	2023-10-02

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1525685-78-2)

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol, with the CAS number 1525685-78-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the 1,3-dimethyl-1H-pyrazole core and the methylamino ethanol side chain, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol has surged due to their potential therapeutic applications. Researchers are particularly interested in its role as a building block for designing new drugs targeting neurological and metabolic disorders. The compound's CAS No. 1525685-78-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Its molecular structure suggests possible interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol involves multi-step organic reactions, often starting from commercially available pyrazole precursors. Optimizing its yield and purity is a key focus for chemists, as even minor impurities can affect its biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. The growing interest in small-molecule therapeutics has further highlighted the importance of such detailed characterization.

From a commercial perspective, CAS No. 1525685-78-2 is often listed by chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its price and availability can vary depending on the scale of production and the purity required. Researchers looking for high-purity 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol should verify supplier credentials and request certificates of analysis to ensure quality. The compound's stability under different storage conditions is another critical factor for long-term studies.

Environmental and safety considerations are also paramount when working with 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol. While it is not classified as hazardous under standard regulations, proper handling protocols should always be followed. The rise of green chemistry has prompted investigations into more sustainable synthesis routes for such compounds, aligning with global trends toward eco-friendly research practices.

In summary, 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1525685-78-2) represents a fascinating area of study at the intersection of chemistry and biology. Its potential applications in drug development, coupled with the ongoing advancements in synthetic methodologies, make it a compound worth watching in the coming years. As research continues to uncover its full capabilities, this molecule may well become a cornerstone in the next generation of therapeutic agents.